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Compound of Interest

Compound Name: 3-Bromo-4-chloroanisole

Cat. No.: B128993

Technical Support Center: 3-Bromo-4-
chloroanisole

This guide provides comprehensive safety, handling, and troubleshooting information for
researchers, scientists, and drug development professionals working with 3-Bromo-4-
chloroanisole.

Frequently Asked Questions (FAQSs)
What is 3-Bromo-4-chloroanisole?

3-Bromo-4-chloroanisole is a halogenated aromatic compound with the chemical formula
C7HeBrCIO.[1][2][3][4] It is a versatile intermediate used in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[5] It typically appears as a light yellow to
brown liquid or oil.[2][5]

What are the primary hazards associated with 3-Bromo-4-chloroanisole?

3-Bromo-4-chloroanisole is classified as a skin irritant (Category 2), a serious eye irritant
(Category 2), and may cause respiratory irritation (Category 3).[1][6] Inhalation or skin contact
can lead to irritation of the respiratory tract, eyes, and skin.[1]

What personal protective equipment (PPE) is required when handling this chemical?
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It is mandatory to wear protective gloves, protective clothing, eye protection (safety glasses or
goggles), and face protection.[1][6] All handling should be done in a well-ventilated area, such
as a chemical fume hood, to avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

How should 3-Bromo-4-chloroanisole be stored?

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][2][7] It should be
kept away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Quantitative Data Summary

Property Value Source
CAS Number 2732-80-1 [11[3141[5][8]
Molecular Formula C7HeBrCIO [21[31[4]1[5][8]
Molecular Weight 221.48 g/mol [21[4]15]18]
Appearance Light yellow to brown liquid/oil [2][5]
Boiling Point 91-93 °C at 2 Torr [2]
Storage Temperature R.oom Temperature; 2-8°C also e

cited
Purity > 98% (GC) [5181[9]

Sparingly soluble in water.
N Soluble in Chloroform, slightly
Solubility _ [1][2]
soluble in Ethyl Acetate and

Methanol.

Experimental Protocols
Standard Handling and Dispensing Protocol

o Preparation: Before handling, ensure the designated work area (e.g., chemical fume hood) is
clean and uncluttered. Verify that a safety shower and eyewash station are accessible.

o Personal Protective Equipment (PPE): Don the appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles with side shields.
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» Dispensing:

Work within the certified chemical fume hood.

o

[¢]

Carefully open the container, avoiding any splashing.

[¢]

Use a clean, compatible pipette or syringe to transfer the desired amount of the liquid.

[e]

Immediately and securely reseal the container after dispensing.

o Waste Disposal: Dispose of any contaminated materials (e.g., pipette tips, gloves) in a
designated hazardous waste container.

e Decontamination: Clean the work area thoroughly after use. Remove and wash
contaminated clothing. Wash hands and arms thoroughly with soap and water.[6]

Troubleshooting Guide
Issue: Accidental Skin or Eye Contact

o Solution (Skin): Immediately wash the affected area with plenty of water and soap for at least
15 minutes.[6][7] Remove any contaminated clothing.[6] If skin irritation occurs or persists,
seek medical advice.[1]

o Solution (Eyes): Immediately rinse cautiously with water for several minutes.[1][6] If wearing
contact lenses, remove them if it is easy to do so and continue rinsing.[1] Seek immediate
medical attention.

Issue: Minor Spill in a Fume Hood

e Solution:
o Ensure the fume hood continues to operate.
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material such as sand,
silica gel, or a universal binder.[6][7]
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o Collect the contaminated absorbent material into a suitable, closed container for disposal
as hazardous waste.[7]

o Clean the spill area with a suitable solvent, followed by soap and water.
Issue: Incompatible Materials Mixed

e Problem: 3-Bromo-4-chloroanisole has been accidentally mixed with a strong oxidizing

agent or strong acid.
o Potential Hazard: This can lead to hazardous reactions, potentially exothermic.[1][7]
e Solution:

o If it is safe to do so, isolate the container in a secondary containment vessel within a fume
hood.

o Do not attempt to neutralize the mixture without specific procedural guidance.

o Alert your institution's environmental health and safety (EHS) office immediately for
guidance on proper handling and disposal.

Visual Workflows
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Caption: Workflow for the safe handling of 3-Bromo-4-chloroanisole.
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Caption: Troubleshooting guide for a minor chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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